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Compound of Interest

Compound Name: m3OMG

Cat. No.: B1208855 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Methyl 3-O-methylgallate (M3OMG), a rare

natural product with demonstrated antioxidant properties. This document consolidates its

chemical properties, and known biological activities, and outlines relevant experimental

protocols for its study.

Core Molecular Data
M3OMG, scientifically known as Methyl 3-O-methylgallate, is a small molecule with significant

potential in antioxidant research. Its fundamental molecular characteristics are summarized

below.

Property Value Reference

Molecular Formula C9H10O5 [1]

Formula Weight 198.2 [1]

CAS Number 3934-86-9 [1]

Synonyms M3OMG [1]
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M3OMG has been identified as a promising antioxidant agent. In vitro studies have shown its

capability to exert antioxidant effects in neuronal SH-SY5Y cells without demonstrating

prooxidant activity.[1] In vivo research has further substantiated its protective role against

oxidative stress.

2.1. Mechanism of Action in Oxidative Stress

Experimental evidence suggests that M3OMG mitigates oxidative stress by normalizing levels

of thiobarbituric acid reactive substances (TBARS) and restoring diminished activities of crucial

antioxidant enzymes such as superoxide dismutase and catalase.[1] It also helps in

replenishing reduced glutathione levels.[1]
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Caption: Logical workflow of M3OMG's protective mechanism against oxidative stress.

Experimental Protocols
The following sections detail the methodologies for key experiments involving M3OMG.

3.1. In Vivo Model of Oxidative Stress

This protocol describes the induction of oxidative stress in an animal model and subsequent

treatment with M3OMG.

Animal Model: Suitable rodent models (e.g., mice or rats).
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Treatment Groups:

Vehicle control (5% dimethyl sulfoxide; 1 ml/kg, i.p.).

M3OMG (10 mg/kg, i.p.).

M3OMG (20 mg/kg, i.p.).

Positive control: Vitamin C (10 mg/kg, i.p.).

Induction of Oxidative Stress:

Administer 600 ppm Sodium Fluoride (NaF) in the drinking water for 7 days.

Treatment Regimen:

Treat animals with the respective compounds or vehicle for one week concurrently with

NaF administration.

Sample Collection and Analysis:

At the end of the treatment period, euthanize the animals and collect brain tissue.

Prepare brain homogenates for subsequent biochemical assays.

Evaluate the levels of TBARS and reduced glutathione.

Measure the activities of superoxide dismutase (SOD) and catalase.

Experimental Workflow for In Vivo Study:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1208855?utm_src=pdf-body
https://www.benchchem.com/product/b1208855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Animal Acclimatization

Divide into Treatment Groups

Induce Oxidative Stress
(600 ppm NaF in drinking water for 7 days)

Administer M3OMG, Vitamin C, or Vehicle
(i.p. for 7 days)

Euthanasia and Brain Tissue Collection

After 7 days After 7 days

Preparation of Brain Homogenates

Biochemical Assays:
TBARS, Glutathione, SOD, Catalase

End: Data Analysis

Click to download full resolution via product page

Caption: Workflow for the in vivo assessment of M3OMG's antioxidant effects.

Storage and Stability
For research purposes, M3OMG should be stored at -20°C.[1] Under these conditions, it is

stable for at least two years.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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